2-((4-(difluoromethoxy)phenyl)amino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)thiazole-4-carboxamide

• IUPAC Name: 2-[4-(difluoromethoxy)anilino]-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C14H11F2N5O2S2/c1-7-20-21-14(25-7)19-11(22)10-6-24-13(18-10)17-8-2-4-9(5-3-8)23-12(15)16/h2-6,12H,1H3,(H,17,18)(H,19,21,22)
• InChI Key: FPFATTOIOPGPEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)C2=CSC(=N2)NC3=CC=C(C=C3)OC(F)F
• Molecular Formula: C14H11F2N5O2S2
• Molecular Weight: 383.4 g/mol

Description

2-((4-(difluoromethoxy)phenyl)amino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)thiazole-4-carboxamide is a useful research compound. Its molecular formula is C14H11F2N5O2S2 and its molecular weight is 383.39. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Properties

• Chemoselective Thionation-Cyclization : An efficient route to synthesize 2-phenyl/(2-thienyl)-5-(het)aryl/(methylthio)-4-functionalized thiazoles via chemoselective thionation-cyclization of highly functionalized enamides has been reported. This method introduces ester, N-substituted carboxamide, or peptide functionality in the 4-position of thiazoles, highlighting a broad application in organic synthesis (S. Kumar, G. Parameshwarappa, H. Ila, 2013).

Anticancer Activity

• Anticancer Agents : Compounds containing thiazole or 1,3,4-thiadiazole rings, like 2-((4-(difluoromethoxy)phenyl)amino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)thiazole-4-carboxamide, have shown potential anticancer activities. A study synthesized a novel series of pharmacophores with the thiazole moiety and evaluated them as potent anticancer agents, demonstrating a method for developing new anticancer drugs (Sobhi M. Gomha et al., 2017).

Fungicidal Activity

• Synthesis and Fungicidal Activity : Research into N-(1,3,4-thiadiazolyl) thiazole carboxamides has yielded compounds with moderate fungicidal activity against tested fungi. This demonstrates the potential use of such compounds in agricultural applications to protect crops from fungal diseases (Tang Zi-lon, 2015).

Pharmacological Properties

• Analgesic and Anti-inflammatory Properties : Studies have also explored the analgesic and anti-inflammatory properties of thiadiazole derivatives. These compounds were synthesized, characterized, and evaluated, showing significant activities compared to standard drugs, thus highlighting their potential in developing new treatments for inflammation and pain management (Anas M H Shkair et al., 2016).